N-(benzoyloxy)-N-[(E)-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylidene]amine

• IUPAC Name: [(E)-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylideneamino] benzoate
• InChI: InChI=1S/C18H17N3O2/c1-12-9-10-21-16(11-12)19-13(2)17(21)14(3)20-23-18(22)15-7-5-4-6-8-15/h4-11H,1-3H3/b20-14+
• InChI Key: XTJHGDADCYOMCR-XSFVSMFZSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)C(=NOC(=O)C3=CC=CC=C3)C)C
• Isomeric SMILES: CC1=CC2=NC(=C(N2C=C1)/C(=N/OC(=O)C3=CC=CC=C3)/C)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• Solubility: 44.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(benzoyloxy)-N-[(E)-1-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)ethylidene]amine, also known as DMIA, is a chemical compound that has been studied for its potential applications in scientific research. DMIA is a derivative of imidazo[1,2-a]pyridine, a heterocyclic compound that has been shown to have various pharmacological activities.

Scientific Research Applications

Carcinogenicity Studies

• Research indicates that related heterocyclic amines, like those in the compound's structure, are metabolically activated in a manner suggesting potential organ specificity for carcinogenicity. For instance, certain N-hydroxy derivatives of related compounds have been studied for their colon and bladder carcinogenicity in rats (Archer et al., 2000).

Synthesis and Biological Activity

• Studies have synthesized new imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents. The synthetic routes and biological activities of these compounds, including cytoprotective properties, have been explored (Starrett et al., 1989).

Antituberculosis Activity

• A series of substituted 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides derivatives were synthesized and tested for their antimycobacterial activity, demonstrating moderate to good efficacy against Mycobacterium tuberculosis (Jadhav et al., 2016).

Enzymatic Activation Studies

• Enzymatic studies have examined the activation of heterocyclic food mutagens, including related compounds, in humans. These studies highlight the role of specific enzymes in the metabolic activation of these compounds (Boobis et al., 1995).

Antimicrobial Applications

• Novel series of imidazo-[1,2-a]pyridine derivatives have been synthesized and screened for antimicrobial activity, showing promise against various bacterial and fungal strains (Desai et al., 2012).